Cas no 2680667-97-2 (tert-butyl 4-5-(4-bromophenyl)-1H-imidazol-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-5-(4-bromophenyl)-1H-imidazol-2-ylpiperidine-1-carboxylate
• CAS No: 2680667-97-2
• MF: C₁₉H₂₄BrN₃O₂
• MW: 406.316763877869
• CID: 5620398
• PubChem ID: 165926630
• Update Time: 2025-10-16

tert-butyl 4-5-(4-bromophenyl)-1H-imidazol-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28303489
• 2680667-97-2
• tert-butyl 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine-1-carboxylate
• tert-butyl 4-5-(4-bromophenyl)-1H-imidazol-2-ylpiperidine-1-carboxylate

• Inchi： 1S/C19H24BrN3O2/c1-19(2,3)25-18(24)23-10-8-14(9-11-23)17-21-12-16(22-17)13-4-6-15(20)7-5-13/h4-7,12,14H,8-11H2,1-3H3,(H,21,22)
• InChI Key： VLQXISQWKZPMRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(C2CCN(C(=O)OC(C)(C)C)CC2)N1

Computed Properties

• Exact Mass: 405.10519g/mol
• Monoisotopic Mass: 405.10519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų

Additional information on tert-butyl 4-5-(4-bromophenyl)-1H-imidazol-2-ylpiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-[5-(4-Bromophenyl)-1H-imidazol-2-yl]piperidine-1-carboxylate (CAS: 2680667-97-2)

The compound tert-butyl 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine-1-carboxylate (CAS: 2680667-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest studies focusing on the synthesis, characterization, and potential therapeutic applications of this compound.

Recent literature highlights the importance of this compound as a key intermediate in the synthesis of biologically active molecules, particularly those targeting protein kinases and G-protein-coupled receptors (GPCRs). A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel inhibitors for the treatment of inflammatory diseases. The researchers employed a multi-step synthetic route, starting from 4-bromobenzaldehyde, to achieve high yields of the target compound with excellent purity.

Another significant advancement was reported in the field of oncology, where tert-butyl 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine-1-carboxylate was used as a precursor for the synthesis of potent small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway. These inhibitors showed promising results in preclinical models of breast and lung cancers, with enhanced selectivity and reduced off-target effects compared to existing therapies.

In addition to its therapeutic potential, recent studies have also explored the compound's physicochemical properties and stability under various conditions. A 2024 publication in Organic Process Research & Development detailed an optimized large-scale synthesis protocol, addressing challenges related to scalability and reproducibility. The study emphasized the importance of controlling reaction parameters such as temperature and solvent choice to minimize byproduct formation.

Looking ahead, researchers are investigating the potential of tert-butyl 4-[5-(4-bromophenyl)-1H-imidazol-2-yl]piperidine-1-carboxylate in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Its structural versatility makes it a valuable scaffold for the design of new chemical entities with improved pharmacokinetic properties. Future studies are expected to focus on further elucidating its mechanism of action and exploring its applications in combination therapies.